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Compound of Interest

Compound Name: Dibutylmagnesium

Cat. No.: B073119 Get Quote

A Technical Overview of Dibutylmagnesium
Dibutylmagnesium is an organometallic compound belonging to the class of

organomagnesium reagents. It is a waxy, white solid in its pure form and is often commercially

available as a solution in heptane to facilitate easier handling.[1][2] This compound serves as a

valuable reagent in organic synthesis, particularly for the preparation of other

organomagnesium compounds.[1][2][3]

Core Chemical and Physical Properties
The fundamental properties of dibutylmagnesium are summarized below. This data is

essential for its application in chemical synthesis and for ensuring safe handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b073119?utm_src=pdf-interest
https://www.benchchem.com/product/b073119?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://www.smolecule.com/products/s1505497
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://www.smolecule.com/products/s1505497
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0232591.htm
https://www.benchchem.com/product/b073119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₈H₁₈Mg[4][5][6]

Molecular Weight 138.53 g/mol [2][4][5][6]

CAS Number 1191-47-5[1][4][5]

Appearance Waxy white solid[1]

Density 0.749 g/mL at 20 °C[4][5][7]

Melting Point -71 °C[4][5][7]

Flash Point 21 °F (-6 °C)[4][5][7]

Storage Temperature 2-8°C[4][5]

Experimental Protocols
The molecular weight of a compound like dibutylmagnesium is a calculated value derived

from its chemical formula and the standard atomic weights of its constituent elements (carbon,

hydrogen, and magnesium). Experimental verification of the structure and purity is typically

achieved through standard analytical techniques.

Protocol for Structural Verification via Mass Spectrometry:

Sample Preparation: A dilute solution of dibutylmagnesium is prepared in a suitable

volatile, non-reactive solvent under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation from air and moisture.

Instrumentation: A mass spectrometer equipped with an appropriate ionization source for air-

sensitive organometallic compounds, such as a Cold Spray Ionization (CSI) or an

electrospray ionization (ESI) source coupled with a glovebox, is used.

Analysis: The prepared sample is introduced into the mass spectrometer. The instrument is

calibrated using a known standard. The sample is ionized, and the resulting ions are

separated based on their mass-to-charge ratio (m/z).
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Data Interpretation: The resulting mass spectrum is analyzed to identify the peak

corresponding to the molecular ion or characteristic fragments of dibutylmagnesium. The

observed m/z value is compared against the calculated theoretical mass to confirm the

compound's identity.

Logical Relationships
The relationship between the elemental composition and the final molecular weight is a

foundational concept in chemistry. The diagram below illustrates this straightforward

calculation.

Elemental Components

Chemical Formula Calculation

Carbon (C)
Atomic Weight: ~12.011 u

C₈H₁₈MgHydrogen (H)
Atomic Weight: ~1.008 u

Magnesium (Mg)
Atomic Weight: ~24.305 u

Molecular Weight Calculation
(8 * C) + (18 * H) + (1 * Mg)

Determines Stoichiometry Molecular Weight
138.53 g/mol

Results In

Click to download full resolution via product page

Caption: Logical flow from elemental components to the final calculated molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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